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Compound of Interest

Compound Name: BISMUTH SUCCINATE

Cat. No.: B578273 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bismuth succinate is an organic salt of bismuth that, like other bismuth-containing

compounds, holds potential for therapeutic applications, particularly in the realm of

gastroenterology. Bismuth compounds have a long history of medicinal use, primarily for

treating gastrointestinal disorders.[1] This guide provides a preliminary investigation into the

physicochemical properties, synthesis, and potential mechanisms of action of bismuth
succinate, drawing upon the broader knowledge of bismuth compounds where specific data

for the succinate salt is not available.

Physicochemical Properties
Quantitative data for bismuth succinate is not extensively reported in publicly available

literature. The following tables summarize the known information for bismuth succinate and

related, more thoroughly studied bismuth salts for comparative purposes.

Table 1: Physicochemical Properties of Bismuth Succinate
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Property Value Source(s)

Molecular Formula C₁₂H₁₂Bi₂O₁₂ [2]

Molecular Weight 766.18 g/mol [2]

IUPAC Name dibismuth;tris(butanedioate) [2]

CAS Number 139-16-2 [2]

Appearance Data not available

Melting Point

Data not available for

succinate salt. Bismuth

subsalicylate decomposes at

>350 °C.

[3]

Solubility in Water

Bismuth compounds are

generally considered to have

low solubility in aqueous

solutions. Specific quantitative

data for bismuth succinate is

not readily available.

[4]

Solubility in Ethanol

Bismuth subsalicylate is

practically insoluble in alcohol.

Specific data for bismuth

succinate is not available.

[3]

Solubility in DMSO

Bismuth subsalicylate is

reported to be insoluble or

slightly soluble in DMSO (< 1

mg/mL). Specific data for

bismuth succinate is not

available.

[5]

Table 2: Synonyms for Bismuth Succinate
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Synonym

Bismuth subsuccinate

Bisupan

Succinic acid, bismuth salt (3:2)

Bismuth(3+) butanedioate (2/3)

[Source:[2]]

Experimental Protocols
Synthesis of Basic Bismuth(III) Succinate
A detailed procedure for the preparation of high-purity basic bismuth(III) succinate has been

described and involves a multi-step process.[6]

Experimental Workflow for Synthesis of Basic Bismuth(III) Succinate
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Step 1: Preparation of High-Purity Bismuth Precursor

Step 2: Conversion to Bismuth Oxide

Step 3: Synthesis of Basic Bismuth(III) Succinate

Process Solution of Bismuth in Nitric Acid

Hydrolytic Treatment

Addition of water or
ammonium carbonate

Bi6O5(OH)35·3H2O

Treatment with NaOH Solution

Finely Crystalline α-Bi2O3

Reaction with Succinic Acid Solution

Basic Bismuth(III) Succinate
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Bismuth Succinate Sample

Digestion in Nitric Acid

pH Adjustment
(pH ~1.5-1.6)

Addition of Indicator
(e.g., Xylenol Orange)

Titration with Standardized
0.01 M EDTA Solution

Endpoint Detection
(Color Change)

Calculation of Bismuth Content
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Bacterial Cell

Bismuth Ions (Bi³⁺)

Enzyme Inhibition
(e.g., Urease, Malate Dehydrogenase,

Succinyl-CoA Synthase)

Inhibition of
ATP Synthesis

Disruption of
Cell Wall Synthesis

Prevention of Bacterial
Adhesion to Gastric Mucosa

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Preliminary
Investigation of Bismuth Succinate Properties]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b578273#preliminary-investigation-of-bismuth-
succinate-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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